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Compound of Interest

Compound Name: PH11

Cat. No.: B610076 Get Quote

Disclaimer: The term "PH11" is not a standard chemical identifier for a specific molecule.

Search results indicate that this term is most commonly associated with aqueous solutions that

have a pH of 11, such as buffer solutions or cleaning agents. This guide, therefore,

summarizes the core physicochemical properties of a representative pH 11 aqueous solution,

based on publicly available safety data sheets. The primary example used is a solution of 0.2%

potassium carbonate in water.

Core Physicochemical Data
The fundamental properties of a typical pH 11 aqueous solution are summarized below. These

values are characteristic of a dilute alkaline solution.
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Property Value / Description

pH Value 11.0

Appearance Clear, colorless liquid

Odor Odorless

Composition 99.8% Water, 0.2% Potassium Carbonate

Solubility in water Complete[1]

Boiling Point ~100 °C (212 °F)

Freezing/Melting Point ~0 °C (32 °F)

Vapor Pressure ~14 mm Hg

Specific Gravity 1.0 - 1.13

Thermal Decomposition None reported under normal conditions[1]

Experimental Protocols
The determination of the physicochemical properties listed above follows standardized

laboratory procedures. Below are outlines of the methodologies for key experiments.

2.1 pH Measurement

This protocol is based on the principles outlined in USP <791>.

Objective: To accurately determine the hydrogen ion concentration of the solution.

Apparatus: A calibrated pH meter with a glass electrode.

Procedure:

Standardize the pH meter using at least two standard buffer solutions that bracket the

expected pH (e.g., pH 7 and pH 12).

Rinse the electrode with deionized water and blot dry.
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Immerse the electrode in the sample solution.

Allow the reading to stabilize.

Record the pH value and the temperature of the solution.

2.2 Determination of Solubility

Objective: To determine the miscibility of the substance in a solvent (water).

Apparatus: Graduated cylinders, magnetic stirrer, and a visual inspection system.

Procedure:

A known volume of the solvent (water) is placed in a beaker with a magnetic stir bar.

The solute (in this case, the components that create the pH 11 environment) is

incrementally added to the solvent while stirring.

After each addition, the mixture is observed for any undissolved particles or phase

separation.

For a completely soluble substance, the solution will remain clear and homogenous even

at high concentrations. The term "Complete" or "Fully miscible" is used when no solubility

limit is practically reached[1][2].

2.3 Measurement of Specific Gravity/Density

Objective: To determine the ratio of the density of the solution to the density of a reference

substance (water).

Apparatus: Pycnometer or a digital density meter.

Procedure (using a pycnometer):

Measure the weight of the clean, dry pycnometer.

Fill the pycnometer with deionized water and measure its weight.
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Empty and dry the pycnometer, then fill it with the sample solution and measure its weight.

Calculate the specific gravity using the formula: Specific Gravity = (Weight of Sample) /

(Weight of Water)

Visualized Workflow
The following diagram illustrates a standard workflow for the physicochemical characterization

of an aqueous solution.
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Phase 1: Sample Preparation & Initial Assessment

Phase 2: Core Property Measurement

Phase 3: Thermal & Stability Analysis

Phase 4: Data Compilation & Reporting

Aqueous Sample
(e.g., pH 11 Solution)

Visual Inspection
(Color, Clarity)

Odor Assessment

pH Measurement
(Potentiometric)

Specific Gravity / Density
(Pycnometry)

Solubility Test
(Miscibility)

Boiling/Freezing Point
(Differential Scanning Calorimetry)

Decomposition Analysis
(Thermogravimetric Analysis)

Summarize Data in Tables

Generate Technical Report / SDS

Click to download full resolution via product page

Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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